Cas no 731845-39-9 ((4'-Fluoro-3-nitrobiphenyl-4-yl)amine)

• Product Name: (4'-Fluoro-3-nitrobiphenyl-4-yl)amine
• CAS No: 731845-39-9
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• CID: 840297
• Update Time: 2024-03-06

(4'-Fluoro-3-nitrobiphenyl-4-yl)amine Chemical and Physical Properties

Names and Identifiers

• 2-硝基-4-（4-氟苯基）苯胺
• (4'-fluoro-3-nitrobiphenyl-4-yl)amine
• 4'-Fluoro-3-nitro-[1,1'-biphenyl]-4-amine
• (4'-Fluoro-3-nitrobiphenyl-4-yl)amine

• Inchi： 1S/C12H9FN2O2/c13-10-4-1-8(2-5-10)9-3-6-11(14)12(7-9)15(16)17/h1-7H,14H2
• InChI Key： DODICBJLGSCZSA-UHFFFAOYSA-N
• SMILES： NC1=CC=C(C2=CC=C(F)C=C2)C=C1[N+]([O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• XLogP3: 3.5
• Topological Polar Surface Area: 71.8